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Compound of Interest

Compound Name: AT-121 hydrochloride

cat. No.: B12414561

AT-121 Hydrochloride Technical Support Center

Welcome to the technical support center for AT-121 hydrochloride. This resource is designed
to assist researchers, scientists, and drug development professionals with frequently asked
guestions and troubleshooting guides for their experiments involving AT-121 hydrochloride in
DMSO solution.

Frequently Asked Questions (FAQS)

1. How should solid AT-121 hydrochloride be stored?

For optimal stability, solid AT-121 hydrochloride should be stored in a dry, dark environment.
Recommended storage temperatures are:

o Short-term (days to weeks): 0 - 4°C
e Long-term (months to years): -20°C
2. What is the recommended solvent for AT-121 hydrochloride?

AT-121 hydrochloride is soluble in Dimethyl Sulfoxide (DMSO). It is recommended to prepare
stock solutions in high-quality, anhydrous DMSO.

3. How should | prepare a stock solution of AT-121 hydrochloride in DMSO?

Please refer to the detailed experimental protocol for preparing a stock solution in the
"Experimental Protocols" section below.
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4. What are the recommended storage conditions for AT-121 hydrochloride in DMSO
solution?

Once dissolved in DMSO, the stability of AT-121 hydrochloride is best maintained under the
following conditions:

e Short-term (days to weeks): 0 - 4°C
e Long-term (months): -20°C

To minimize degradation, it is advisable to prepare aliquots of the stock solution to avoid
repeated freeze-thaw cycles.

5. Is there quantitative data on the stability of AT-121 hydrochloride in DMSO?

Currently, specific quantitative stability data, such as degradation rates or detailed degradation
product analysis for AT-121 hydrochloride in DMSO, is not readily available in public
literature. The storage recommendations provided are based on general best practices for
chemical compounds and information from suppliers. For critical applications, it is
recommended to perform your own stability assessment.

6. My AT-121 hydrochloride solution in DMSO appears to have precipitated. What should |
do?

Precipitation can occur for several reasons. Please refer to the "Troubleshooting Guides"
section for a step-by-step approach to address this issue.

Data Presentation

Table 1. Recommended Storage Conditions for AT-121 Hydrochloride

Form Short-Term Storage Long-Term Storage
Solid 0 - 4°C (days to weeks) -20°C (months to years)
DMSO Solution 0 - 4°C (days to weeks) -20°C (months)
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Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of AT-121 Hydrochloride in DMSO

Materials:

AT-121 hydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Allow the vial of solid AT-121 hydrochloride to equilibrate to
room temperature before opening to prevent condensation of moisture.

o Weighing: Accurately weigh the desired amount of AT-121 hydrochloride powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution (Molecular
Weight: 499.11 g/mol ), you would weigh 4.99 mg.

¢ Dissolution: Add the appropriate volume of anhydrous DMSO to the solid compound. For the
example above, add 1 mL of DMSO.

¢ Solubilization: Tightly cap the vial and vortex thoroughly until the solid is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in
dissolution if necessary.

» Aliquoting and Storage: Once fully dissolved, dispense the stock solution into smaller, single-
use aliquots in sterile tubes. Store the aliquots at -20°C for long-term storage.

Troubleshooting Guides
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Issue: Precipitation of AT-121 Hydrochloride in DMSO Solution Upon Addition to Aqueous
Media

This is a common issue when a compound that is highly soluble in DMSO is introduced into an
aqueous buffer or cell culture medium.

Possible Causes:

e The compound has low solubility in the final aqueous solution.

e The concentration of the compound in the final solution exceeds its solubility limit.
e The final concentration of DMSO is too low to maintain the compound in solution.
Solutions:

 Increase the final DMSO concentration: If your experimental system can tolerate it,
increasing the final percentage of DMSO may help to keep the compound in solution. Always
include a vehicle control with the same final DMSO concentration in your experiments.

o Decrease the final compound concentration: Test a lower final concentration of AT-121
hydrochloride to see if it remains soluble.

o Modify the dilution method: Instead of adding the DMSO stock directly to the aqueous
solution, try pre-mixing the DMSO stock with a small volume of the aqueous solution before
adding it to the final volume. This can sometimes prevent localized high concentrations that
lead to precipitation.

o Use a different solvent: While DMSO is the recommended solvent, for certain applications,
exploring other solvents or formulation strategies may be necessary.

Visualizations
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Stock Solution Preparation
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Caption: Workflow for preparing an AT-121 hydrochloride stock solution.

¢ To cite this document: BenchChem. [AT-121 hydrochloride stability in DMSO solution].

BenchChem, [2025]. [Online PDF]. Available at:

[https://lwww.benchchem.com/product/b12414561#at-121-hydrochloride-stability-in-dmso-

solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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